Cas no 1092836-79-7 (2-Ethyl-1,1-dimethyl-1H-benzo[e]indole)

• Product Name: 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole
• CAS No: 1092836-79-7
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 4821212
• PubChem ID: 59863377
• Update Time: 2026-02-27

2-Ethyl-1,1-dimethyl-1H-benzo[e]indole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole
• 1092836-79-7
• F74566
• SCHEMBL11947486
• 2-ethyl-1,1-dimethylbenzo[e]indole
• BS-44426

• Inchi： 1S/C16H17N/c1-4-14-16(2,3)15-12-8-6-5-7-11(12)9-10-13(15)17-14/h5-10H,4H2,1-3H3
• InChI Key： XVJKXUCAQIPBRJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C(C)(C)C=1CC

Computed Properties

• Exact Mass: 223.136099547g/mol
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.4

Additional information on 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole

Comprehensive Overview of 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole (CAS No. 1092836-79-7)

2-Ethyl-1,1-dimethyl-1H-benzo[e]indole (CAS No. 1092836-79-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the benzo[e]indole family, a class of heterocyclic aromatic compounds known for their versatility in pharmaceutical, agrochemical, and material science research. The presence of ethyl and dimethyl substituents on the indole core enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole is often discussed alongside topics such as drug discovery, fluorescence probes, and organic semiconductors. Researchers are particularly interested in its potential as a photoactive material due to its conjugated π-electron system, which could be leveraged in optoelectronic devices. Additionally, its structural similarity to naturally occurring indole derivatives has sparked investigations into its biological activity, with some studies exploring its role as a scaffold for medicinal chemistry.

The synthesis of 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. Analytical characterization of this compound often relies on NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular structure and purity.

From an industrial perspective, 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole is considered a high-value chemical due to its niche applications. For instance, it has been explored as a dye intermediate in the production of colored polymers and textile additives. Its compatibility with polymer matrices makes it a candidate for functional materials used in sensors and coatings. Moreover, the compound's thermal stability and solubility profile align with the growing demand for sustainable chemicals in green chemistry initiatives.

Environmental and safety considerations are also critical when working with 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with guidelines such as REACH and OSHA standards ensures its safe use in laboratory and industrial settings.

In summary, 2-Ethyl-1,1-dimethyl-1H-benzo[e]indole (CAS No. 1092836-79-7) represents a fascinating area of study with broad implications across multiple disciplines. Its combination of structural uniqueness, reactivity, and application potential positions it as a compound of enduring interest to scientists and engineers alike. As research continues to uncover new uses for this molecule, its relevance in cutting-edge technologies is expected to grow, making it a key player in the future of advanced materials and chemical innovation.